2-Amino-3-cyanoisoquinolinium

• Molecular Formula: C10H8N3+
• Molecular Weight: 170.19 g/mol
• IUPAC Name: 2-aminoisoquinolin-2-ium-3-carbonitrile
• InChI: InChI=1S/C10H8N3/c11-6-10-5-8-3-1-2-4-9(8)7-13(10)12/h1-5,7H,12H2/q+1
• InChI Key: COWWRASJIYYNSJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=[N+](C(=CC2=C1)C#N)N

Description

2-Amino-3-cyanoisoquinolinium is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical properties. This molecule is an isoquinoline derivative that contains an amino group and a cyano group at different positions. The compound has been synthesized using various methods and has shown potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-Amino-3-cyanoisoquinolinium is not fully understood. However, studies have shown that the compound interacts with certain enzymes and proteins in the body. It has been suggested that the compound inhibits the activity of certain enzymes by binding to their active sites.
Biochemical and Physiological Effects:
Studies have shown that 2-Amino-3-cyanoisoquinolinium has biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes such as tyrosinase and acetylcholinesterase. It has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Amino-3-cyanoisoquinolinium in lab experiments include its fluorescent properties, which make it useful as a probe for the detection of metal ions. The compound is also relatively easy to synthesize using different methods. However, the limitations of using the compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 2-Amino-3-cyanoisoquinolinium. One direction is to further study the compound's mechanism of action and its interactions with enzymes and proteins. Another direction is to explore the compound's potential as an anti-cancer agent and to study its effects on cancer cells. The compound's potential as a fluorescent probe for the detection of other metal ions could also be explored. Additionally, the compound's toxicity and potential side effects need to be further studied to ensure its safety for use in scientific research.

Synthesis Methods

The synthesis of 2-Amino-3-cyanoisoquinolinium has been achieved using several methods. One such method involves the reaction of 2-aminobenzonitrile with cyclohexanone in the presence of a strong acid catalyst. The reaction proceeds via a condensation reaction to form the desired product. Other methods involve the use of different starting materials and catalysts.

Scientific Research Applications

2-Amino-3-cyanoisoquinolinium has shown potential applications in scientific research. The compound has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been used as a building block for the synthesis of other heterocyclic compounds. The compound has shown potential as an inhibitor of certain enzymes and has been studied for its anti-cancer properties.